(5-Ethoxy-2-(trifluoromethoxy)phenyl)boronic acid

• IUPAC Name: [5-ethoxy-2-(trifluoromethoxy)phenyl]boronic acid
• InChI: InChI=1S/C9H10BF3O4/c1-2-16-6-3-4-8(17-9(11,12)13)7(5-6)10(14)15/h3-5,14-15H,2H2,1H3
• InChI Key: BMIXYUPSVXNMNL-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1)OCC)OC(F)(F)F)(O)O
• Molecular Formula: C9H10BF3O4
• Molecular Weight: 249.98 g/mol

Description

(5-Ethoxy-2-(trifluoromethoxy)phenyl)boronic acid is a useful research compound. Its molecular formula is C9H10BF3O4 and its molecular weight is 249.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the 2-bromo-4-ethoxy-1-trifluoromethoxy-benzene (Preparation 85, 884 mg, 3.10 mmol) in anhydrous tetrahydrofuran (10 ml) was added n butyl lithium (2M solution in cyclohexanes, 2.33 ml, 4.65 mmol) while maintaining the temperature below −70° C. under an atmosphere of nitrogen. The solution was stirred at this temperature for 1 hour then tri-isopropylborate (875 mg, 4.65 mmol) was added, and the reaction maintained at −70° C. for a further 2 hours. The reaction mixture was then quenched by the addition of ammonium chloride (aqueous solution) (5 ml), followed by acidification with hydrochloric acid (2N aqueous solution) (10 ml). The layers were separated and the organic layer was dried over anhydrous MgSO4 (s), filtered and evaporated in vacuo to afford crude title compound as a white solid (552 mg, 71%). Material was taken on without further purification.